Cas no 21662-16-8 ((E,E)-2,4-Dodecadien-1-al)

• Product Name: (E,E)-2,4-Dodecadien-1-al
• CAS No: 21662-16-8
• MF: C₁₂H₂₀O
• MW: 180.286603927612
• MDL: MFCD00014678
• CID: 51840
• Update Time: 2026-05-14

(E,E)-2,4-Dodecadien-1-al Chemical and Physical Properties

Names and Identifiers

• (E,E)-2,4-Dodecadien-1-al
• (E,E)-2,4-Dodecadienal
• 2,4-DODECADIEN-1-AL
• 2,4-DODECADIENAL
• 2E,4E-Dodecadienal
• dodeca-2t,4t-dienal
• trans,trans-2,4-Dodecadienal
• (2E,4E)-Dodeca-2,4-dienal

• MDL： MFCD00014678
• Inchi： 1S/C12H20O/c1-2-3-4-5-6-7-8-9-10-11-12-13/h8-12H,2-7H2,1H3/b9-8+,11-10+
• InChI Key： QKTZBZWNADPFOL-BNFZFUHLSA-N
• SMILES： CCCCCCC/C=C/C=C/C=O
• BRN： 1708096

Computed Properties

• Exact Mass: 180.15100
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 4.3

Experimental Properties

• Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u9ec4\u8272\u6db2\u4f53","dst":"Yellow liquid"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
• Density: 0.865
• Boiling Point: 130°C 6mm
• Flash Point: 104 ºC
• Refractive Index: 1.510
• PSA: 17.07000
• LogP: 3.65820
• FEMA: 3670

(E,E)-2,4-Dodecadien-1-al Security Information

• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：10-23
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S36
• TSCA：Yes